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Compound of Interest

Compound Name: Descarbamoyl Cefuroxime-d3

Cat. No.: B15340495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

structure of Descarbamoyl Cefuroxime-d3, a deuterated analog of a key degradation product

and synthetic intermediate of the cephalosporin antibiotic, Cefuroxime. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical identity, properties, and analytical methodologies. The inclusion of

deuterated analogs like Descarbamoyl Cefuroxime-d3 is crucial in various research

applications, including pharmacokinetic studies and as internal standards in analytical assays.

Chemical Identity and Properties
Descarbamoyl Cefuroxime-d3 is the isotopically labeled form of Descarbamoyl Cefuroxime,

where three hydrogen atoms on the methoxy group have been replaced with deuterium. This

substitution is key to its utility in mass spectrometry-based analytical methods.

Tabulated Chemical Data
The following table summarizes the key chemical identifiers and properties of Descarbamoyl
Cefuroxime-d3.
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Property Value

Analyte Name Descarbamoyl Cefuroxime-d3

Systematic Name

(6R,7R)-7-[[(2Z)-2-(furan-2-yl)-2-

(trideuteriomethoxyimino)acetyl]amino]-3-

(hydroxymethyl)-8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

Molecular Formula C₁₅D₃H₁₂N₃O₇S

Molecular Weight 384.38 g/mol

Accurate Mass 384.082

CAS Number 1803241-02-2[1]

Unlabeled CAS Number 56271-94-4[2][3][4]

Physical Description Pale Beige Solid

Applications

A degradation product of labeled Cefuroxime,

and an intermediate for the synthesis of labeled

Cephalosporin antibiotics.

Chemical Structure
The chemical structure of Descarbamoyl C-d3 is depicted below. The core structure is a β-

lactam ring fused to a dihydrothiazine ring, characteristic of cephalosporins. The deuterium

labeling is specifically on the methoxyimino side chain.

Caption: Chemical structure of Descarbamoyl Cefuroxime-d3.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Descarbamoyl
Cefuroxime-d3 are crucial for its application in research. While specific protocols for the

deuterated analog are not readily available in public literature, a proposed synthesis can be

adapted from established methods for the unlabeled compound.

Proposed Synthesis of Descarbamoyl Cefuroxime-d3
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The synthesis of Descarbamoyl Cefuroxime-d3 can be conceptually broken down into two

main stages: the synthesis of the deuterated side chain precursor and its subsequent coupling

to the cephalosporin core.

Stage 1: Synthesis of Deuterated Side Chain

Stage 2: Coupling Reaction

2-Acetylfuran (Z)-2-(trideuteriomethoxyimino)-2-(furan-2-yl)acetic acid

Oximation & Rearrangement
 with CD3ONH2·HCl

Descarbamoyl Cefuroxime-d3

Coupling

7-amino-3-hydroxymethyl-3-cephem-4-carboxylic acid (7-AHCA)

Synthesis & Purification

Analytical Characterization

Final Product Confirmation

Chemical Synthesis

Purification (Crystallization/Chromatography)

Purity Assessment (HPLC) Identity & Isotopic Enrichment (MS) Structural Confirmation (NMR)

Descarbamoyl Cefuroxime-d3
(High Purity & Confirmed Structure)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15340495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

